Cas no 1518925-76-2 (1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1518925-76-2
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 6171731
• PubChem ID: 66215410
• Update Time: 2025-06-29

1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1518925-76-2
• AKOS015558855
• F2157-0753
• 1-(3,5-difluorophenyl)triazole-4-carbaldehyde

• Inchi： 1S/C9H5F2N3O/c10-6-1-7(11)3-9(2-6)14-4-8(5-15)12-13-14/h1-5H
• InChI Key： AOXBGQDTFCVKCM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1C=C(C=O)N=N1)F

Computed Properties

• Exact Mass: 209.04006812g/mol
• Monoisotopic Mass: 209.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(3,5-Difluorophenyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1518925-76-2)

1-(3,5-Difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1518925-76-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated triazole derivative is characterized by its unique molecular structure, combining a 1,2,3-triazole core with a difluorophenyl substituent and an aldehyde functional group. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 1518925-76-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent studies highlight its potential as a building block for drug discovery, especially in targeting enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in click chemistry reactions, owing to the reactivity of its triazole and aldehyde moieties. This aligns with the growing demand for efficient synthetic methodologies in medicinal chemistry.

In the context of user search trends, queries such as "1,2,3-triazole applications" and "fluorophenyl aldehyde uses" reflect widespread interest in this compound's versatility. Additionally, its role in green chemistry initiatives is gaining traction, as industries seek sustainable synthesis routes. The compound's low toxicity profile and compatibility with catalytic processes further enhance its appeal for scalable production.

From a technical perspective, 1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits notable stability under ambient conditions, facilitating its handling in laboratory settings. Analytical techniques like NMR spectroscopy and HPLC are routinely employed to verify its purity, a critical factor for high-yield reactions. Its molecular weight (223.17 g/mol) and solubility in polar solvents like DMSO and methanol are frequently cited in protocol optimization discussions.

The compound's relevance extends to material science, where its aromatic triazole structure contributes to the design of functional polymers and coordination complexes. This interdisciplinary applicability addresses common search queries such as "triazole-based materials" and "difluorophenyl derivatives in catalysis," underscoring its cross-sector utility.

In summary, 1-(3,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1518925-76-2) represents a multifunctional chemical entity with broad scientific and industrial implications. Its integration into cutting-edge research continues to expand, driven by its structural adaptability and compatibility with modern synthetic tools. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in innovation-driven chemistry.